Cas no 71837-87-1 ((3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester)
71837-87-1 structure
Product Name:(3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester
CAS No:71837-87-1
MF:C27H42O6
MW:462.618789196014
CID:572731
PubChem ID:11547153
Update Time:2025-04-19
(3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Cholan-24-oic acid,7-(acetyloxy)-3-hydroxy-12-oxo-, methyl ester, (3a,5b,7a)- (9CI)
- methyl (3alpha,5beta,7alpha)-7-acetoxy-3-hydroxy-12-oxocholan-24-oate
- methyl (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-7-acetyloxy-3-hydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
- methyl (3α,5β,7α)-7-(acetyloxy)-3-hydroxy-12-oxocholan-24-oate
- 71837-87-1
- Methyl(3alpha,5beta,7alpha)-7-acetoxy-3-hydroxy-12-oxocholan-24-oate
- SCHEMBL15628677
- (3alpha,5beta,7alpha)-7-(Acetyloxy)-3-hydroxy-12-oxocholan-24-oic Acid Methyl Ester
- NS00063544
- EINECS 276-058-8
- DTXSID80992550
- methyl 7-(acetyloxy)-3-hydroxy-12-oxocholan-24-oate
- 'methyl (4R)-4-((3R,5S,7R,9S,10S,13R,17R)-7-acetoxy-3-hydroxy-10,13-dimethyl-12-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate'
- (3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester
-
- Inchi: 1S/C27H42O6/c1-15(6-9-24(31)32-5)19-7-8-20-25-21(14-23(30)27(19,20)4)26(3)11-10-18(29)12-17(26)13-22(25)33-16(2)28/h15,17-22,25,29H,6-14H2,1-5H3/t15-,17+,18-,19-,20+,21+,22-,25+,26+,27-/m1/s1
- InChI Key: MWUBEKFSCVGPKW-OYYDADKJSA-N
- SMILES: O(C(C)=O)[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC([C@]3(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]3[C@@H]21)=O)O
Computed Properties
- Exact Mass: 462.29813906g/mol
- Monoisotopic Mass: 462.29813906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 794
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.2
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- Density: 1.153
- Boiling Point: 548.927°C at 760 mmHg
- Flash Point: 173.009°C
- Refractive Index: 1.531
(3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A187130-25mg |
(3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester |
71837-87-1 | 25mg |
$ 236.00 | 2023-04-19 | ||
| TRC | A187130-50mg |
(3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester |
71837-87-1 | 50mg |
$ 437.00 | 2023-04-19 | ||
| TRC | A187130-100mg |
(3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester |
71837-87-1 | 100mg |
$ 833.00 | 2023-04-19 | ||
| TRC | A187130-250mg |
(3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester |
71837-87-1 | 250mg |
$ 1992.00 | 2023-04-19 |
(3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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71837-87-1 ((3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester) Related Products
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